Cas no 885280-76-2 (4-Thiazolemethanamine,2-(3-aminophenyl)-)

• Product name: 4-Thiazolemethanamine,2-(3-aminophenyl)-
• CAS No: 885280-76-2
• MF: C₁₀H₁₁N₃S
• MW: 205.27900
• CID: 711825
• PubChem ID: 53407706

4-Thiazolemethanamine,2-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine,2-(3-aminophenyl)-
• 3-(4-Aminomethyl-thiazol-2-yl)-phenylamine
• 3-(4-AMINOMETHYL-THIAZOL-2-YL)PHENYLAMINE,
• 3-[4-(aminomethyl)-1,3-thiazol-2-yl]aniline
• 3-(4-(AMINOMETHYL)THIAZOL-2-YL)ANILINE
• 4-Thiazolemethanamine,2-(3-aminophenyl)
• DTXSID20696000
• AB27141
• 885280-76-2
• FT-0762750
• DB-077852

• Inchi： InChI=1S/C10H11N3S/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7/h1-4,6H,5,11-12H2
• InChI Key： QUXOFRGYFWHYLG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N)C2=NC(=CS2)CN

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Surface Charge: 0
• Topological Polar Surface Area: 93.2Ų
• Tautomer Count: nothing

Experimental Properties

• PSA: 93.17000
• LogP: 3.13250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines